Cas no 916514-05-1 (2-amino-5-fluoro-4-methylbenzonitrile)

2-amino-5-fluoro-4-methylbenzonitrile structure
916514-05-1 structure
Product name:2-amino-5-fluoro-4-methylbenzonitrile
CAS No:916514-05-1
MF:C8H7FN2
MW:150.152984857559
CID:996690
PubChem ID:45116639

2-amino-5-fluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-amino-5-fluoro-4-methyl-
    • Benzonitrile,2-amino-5-fluoro-4-methyl-
    • 2-amino-5-fluoro-4-methylbenzonitrile
    • 916514-05-1
    • AKOS017413668
    • SCHEMBL406276
    • EN300-181648
    • Inchi: InChI=1S/C8H7FN2/c1-5-2-8(11)6(4-10)3-7(5)9/h2-3H,11H2,1H3
    • InChI Key: SROOYYDPEYDFEY-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1F)C#N)N

Computed Properties

  • Exact Mass: 150.059
  • Monoisotopic Mass: 150.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 2

2-amino-5-fluoro-4-methylbenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-181648-1.0g
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
1g
$770.0 2023-06-08
Enamine
EN300-181648-0.05g
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
0.05g
$179.0 2023-09-19
Enamine
EN300-181648-2.5g
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
2.5g
$1509.0 2023-09-19
Enamine
EN300-181648-10.0g
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
10g
$3315.0 2023-06-08
TRC
A633910-50mg
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1
50mg
$ 185.00 2022-06-07
TRC
A633910-100mg
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1
100mg
$ 295.00 2022-06-07
Aaron
AR01BF4E-50mg
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
50mg
$272.00 2025-02-09
Aaron
AR01BF4E-2.5g
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
2.5g
$2100.00 2025-02-09
1PlusChem
1P01BEW2-2.5g
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
2.5g
$1927.00 2024-04-20
1PlusChem
1P01BEW2-50mg
2-amino-5-fluoro-4-methylbenzonitrile
916514-05-1 95%
50mg
$234.00 2025-03-19

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